4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid

• IUPAC Name: 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid
• InChI: InChI=1S/C22H14Br2N2O2/c23-17-9-5-13(6-10-17)19-20(14-7-11-18(24)12-8-14)26-21(25-19)15-1-3-16(4-2-15)22(27)28/h1-12H,(H,25,26)(H,27,28)
• InChI Key: FSYMCIOQZZRFBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=C(N2)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br)C(=O)O
• Molecular Formula: C22H14Br2N2O2
• Molecular Weight: 498.2 g/mol

Description

4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid, also known as BI-1, is a small molecule compound that has been extensively studied in the field of biomedical research. This compound has been shown to exhibit a wide range of biological activities, including anti-apoptotic, anti-inflammatory, and anti-oxidative properties. In

Mechanism of Action

The exact mechanism of action of 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid is not fully understood. However, it has been shown to interact with a variety of proteins and signaling pathways involved in cell survival and death. 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been shown to inhibit the activity of the pro-apoptotic protein Bax and activate the anti-apoptotic protein Bcl-2. Additionally, 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been shown to regulate calcium homeostasis and prevent calcium-induced cell death.
Biochemical and Physiological Effects
4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been shown to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid can inhibit cell proliferation and induce apoptosis in cancer cells. Additionally, 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been shown to protect neurons from oxidative stress and prevent neuronal death. In vivo studies have shown that 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid can protect the heart from ischemia-reperfusion injury and improve cardiac function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid in lab experiments is its ability to exhibit a wide range of biological activities. Additionally, 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid is relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid in lab experiments is its potential toxicity at high concentrations. Therefore, careful dose-response studies are necessary to determine the optimal concentration of 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid for a given experiment.

Future Directions

There are several future directions for the study of 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid. One area of research is the development of 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid-based therapeutics for the treatment of cancer, neurodegenerative diseases, and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid and its interactions with other proteins and signaling pathways. Finally, the development of new synthesis methods for 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid and its analogs may lead to the discovery of more potent and selective compounds with therapeutic potential.

Synthesis Methods

4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 4-(4-bromophenyl)-1H-imidazole-2-carbaldehyde with 4,5-bis(4-bromophenyl)-2-(trifluoromethyl)-1H-imidazole in the presence of a base such as potassium carbonate. The resulting product is then treated with a strong acid to yield 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid.

Scientific Research Applications

4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been extensively studied for its potential therapeutic applications in a variety of diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. In cancer research, 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In neurodegenerative disease research, 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been shown to protect neurons from oxidative stress and prevent neuronal death. In cardiovascular disease research, 4-[4,5-bis(4-bromophenyl)-1H-imidazol-2-yl]benzoic acid has been shown to protect the heart from ischemia-reperfusion injury and improve cardiac function.